N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide
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Description
N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide is a useful research compound. Its molecular formula is C12H15N5O4S and its molecular weight is 325.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Pyrazole Derivatives
Pyrazole derivatives have been synthesized and characterized through various techniques, providing insights into their molecular structures and potential applications in scientific research. The synthesis process involves specific reactions leading to the formation of novel compounds with distinct molecular configurations, as evidenced by spectral characterization and X-ray crystal structure studies. These compounds exhibit unique conformations and molecular interactions, contributing to their potential utility in various scientific domains (Kumara et al., 2018).
Hirshfeld Surface and DFT Analysis
The Hirshfeld surface analysis and density functional theory (DFT) calculations offer a detailed understanding of the intermolecular interactions and electronic structures of pyrazole derivatives. This analytical approach helps visualize the molecular surface interactions and assesses the compounds' stability, electronic properties, and potential reactivity, which are crucial for their scientific applications (Kumara et al., 2018).
Antimicrobial and Antiviral Properties
Antimicrobial Activity
Certain pyrazole derivatives exhibit significant antimicrobial properties, making them potential candidates for developing new antimicrobial agents. Their activity against various microbial strains, including Pseudomonas aeruginosa, highlights their potential in addressing microbial resistance and developing new therapeutic strategies (Rizk et al., 2017).
Anti-HCV Agents
The evaluation of pyrazole derivatives for their anti-HCV (Hepatitis C Virus) properties indicates their potential as antiviral agents. Certain compounds demonstrate the ability to inhibit HCV replication at low concentrations, suggesting their utility in antiviral research and potential therapeutic applications (Rizk et al., 2017).
Molecular Interaction and Binding Studies
Cannabinoid Receptor Interaction
Studies on the molecular interaction of specific pyrazole derivatives with cannabinoid receptors provide insights into their binding mechanisms and potential therapeutic implications. Understanding the conformational preferences and binding interactions of these compounds with the CB1 cannabinoid receptor can inform the design of novel ligands with specific receptor affinities and activities (Shim et al., 2002).
Properties
IUPAC Name |
N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,1-dioxothiolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O4S/c1-17-6-9(4-14-17)11-15-10(21-16-11)5-13-12(18)8-2-3-22(19,20)7-8/h4,6,8H,2-3,5,7H2,1H3,(H,13,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIZHNLKAMVFCML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3CCS(=O)(=O)C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.